Cas no 1396892-50-4 ((2E)-N-{1-6-(2-fluorophenyl)pyridazin-3-ylpyrrolidin-3-yl}-2-methyl-3-phenylprop-2-enamide)

• Product Name: (2E)-N-{1-6-(2-fluorophenyl)pyridazin-3-ylpyrrolidin-3-yl}-2-methyl-3-phenylprop-2-enamide
• CAS No: 1396892-50-4
• MF: C₂₄H₂₃FN₄O
• MW: 402.464028596878
• CID: 5939667
• PubChem ID: 71794386
• Update Time: 2025-10-29

(2E)-N-{1-6-(2-fluorophenyl)pyridazin-3-ylpyrrolidin-3-yl}-2-methyl-3-phenylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-{1-6-(2-fluorophenyl)pyridazin-3-ylpyrrolidin-3-yl}-2-methyl-3-phenylprop-2-enamide
• (2E)-N-{1-[6-(2-fluorophenyl)pyridazin-3-yl]pyrrolidin-3-yl}-2-methyl-3-phenylacrylamide
• 1396892-50-4
• (E)-N-(1-(6-(2-fluorophenyl)pyridazin-3-yl)pyrrolidin-3-yl)-2-methyl-3-phenylacrylamide
• (E)-N-[1-[6-(2-fluorophenyl)pyridazin-3-yl]pyrrolidin-3-yl]-2-methyl-3-phenylprop-2-enamide
• (2E)-N-{1-[6-(2-FLUOROPHENYL)PYRIDAZIN-3-YL]PYRROLIDIN-3-YL}-2-METHYL-3-PHENYLPROP-2-ENAMIDE
• VU0541414-1
• AKOS024544840
• F6252-0864

• Inchi： 1S/C24H23FN4O/c1-17(15-18-7-3-2-4-8-18)24(30)26-19-13-14-29(16-19)23-12-11-22(27-28-23)20-9-5-6-10-21(20)25/h2-12,15,19H,13-14,16H2,1H3,(H,26,30)/b17-15+
• InChI Key： ZUNVRFOXQXAJEB-BMRADRMJSA-N
• SMILES： FC1C=CC=CC=1C1=CC=C(N=N1)N1CCC(C1)NC(/C(=C/C1C=CC=CC=1)/C)=O

Computed Properties

• Exact Mass: 402.18558953g/mol
• Monoisotopic Mass: 402.18558953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 58.1Ų

Additional information on (2E)-N-{1-6-(2-fluorophenyl)pyridazin-3-ylpyrrolidin-3-yl}-2-methyl-3-phenylprop-2-enamide

Comprehensive Overview of (2E)-N-{1-6-(2-fluorophenyl)pyridazin-3-ylpyrrolidin-3-yl}-2-methyl-3-phenylprop-2-enamide (CAS 1396892-50-4)

The compound (2E)-N-{1-6-(2-fluorophenyl)pyridazin-3-ylpyrrolidin-3-yl}-2-methyl-3-phenylprop-2-enamide, identified by its CAS number 1396892-50-4, is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique structural configuration, combining a pyridazine core with a pyrrolidine ring and a fluorophenyl substituent, which contributes to its potential biological activity. Researchers are particularly interested in its prop-2-enamide moiety, which may play a critical role in modulating protein-protein interactions or enzyme inhibition.

In recent years, the demand for novel small-molecule inhibitors and targeted therapeutics has surged, driven by advancements in precision medicine. The structural complexity of 1396892-50-4 positions it as a candidate for drug discovery programs, particularly in oncology and neurology. Its fluorophenyl group enhances binding affinity, while the pyridazin-3-yl fragment may improve metabolic stability—a key consideration in modern drug design. These attributes align with current trends in AI-driven drug discovery, where computational models prioritize molecules with optimal pharmacokinetic profiles.

The synthesis of (2E)-N-{1-6-(2-fluorophenyl)pyridazin-3-ylpyrrolidin-3-yl}-2-methyl-3-phenylprop-2-enamide involves multi-step organic transformations, including cross-coupling reactions and amide bond formation. Such processes are frequently explored in academic and industrial labs, as evidenced by the growing number of patents and publications referencing CAS 1396892-50-4. Notably, its enamide structure has drawn parallels to clinically validated compounds, sparking discussions about its potential as a scaffold for kinase inhibitors.

From an SEO perspective, queries like "pyridazine derivatives in drug development" or "fluorophenyl-containing bioactive molecules" reflect user interest in this niche. Additionally, the rise of fragment-based drug design (FBDD) has increased visibility for compounds like 1396892-50-4, as researchers seek modular building blocks for lead optimization. Its pyrrolidin-3-yl component also resonates with searches related to conformational restriction strategies in medicinal chemistry.

Beyond its pharmaceutical potential, 1396892-50-4 exemplifies the intersection of cheminformatics and experimental science. Databases such as PubChem and Reaxys highlight its physicochemical properties, including logP and hydrogen bond acceptors—data points crucial for QSAR modeling. This aligns with the broader shift toward data-driven research, where predictive analytics guide compound selection. As such, this molecule is not merely a laboratory curiosity but a case study in modern molecular optimization.

In conclusion, (2E)-N-{1-6-(2-fluorophenyl)pyridazin-3-ylpyrrolidin-3-yl}-2-methyl-3-phenylprop-2-enamide represents a compelling subject for both synthetic chemists and pharmacologists. Its CAS 1396892-50-4 identifier serves as a gateway to a wealth of research exploring its applications, from allosteric modulation to structure-activity relationship (SAR) studies. As the scientific community continues to prioritize target selectivity and ADME optimization, compounds like this will remain at the forefront of innovation.